Cas no 2375247-92-8 (Tert-butyl (3S,4R)-3-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl (3S,4R)-3-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine-1-carboxylate
• CAS No: 2375247-92-8
• MF: C₁₇H₂₂F₃NO₃
• MW: 345.356695652008
• CID: 6441474
• PubChem ID: 93078110
• Update Time: 2025-10-24

Tert-butyl (3S,4R)-3-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine-1-carboxylate
• Tert-butyl (3S,4R)-3-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine-1-carboxylate
• Z3710831916
• EN300-7427355
• 2375247-92-8

• Inchi： 1S/C17H22F3NO3/c1-16(2,3)24-15(23)21-8-7-13(14(22)10-21)11-5-4-6-12(9-11)17(18,19)20/h4-6,9,13-14,22H,7-8,10H2,1-3H3/t13-,14-/m1/s1
• InChI Key： MDKOHRRCHDLIDT-ZIAGYGMSSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1O)(F)F

Computed Properties

• Exact Mass: 345.15517805g/mol
• Monoisotopic Mass: 345.15517805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Tert-butyl (3S,4R)-3-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine-1-carboxylate

Tert-butyl (3S,4R)-3-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl (3S,4R)-3-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine-1-carboxylate, identified by the CAS number 2375247-92-8, is a complex organic compound with significant applications in the field of medicinal chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in treating various diseases due to their unique pharmacological properties. The molecule's structure incorporates a piperidine ring system, a trifluoromethyl group, and a tert-butyl ester moiety, making it a versatile scaffold for further functionalization and optimization.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including enantioselective catalysis and stereocontrolled reactions, to achieve high yields and excellent stereochemical outcomes. The incorporation of the trifluoromethyl group at the para position of the phenyl ring has been shown to enhance the compound's lipophilicity and metabolic stability, which are critical factors for drug candidates targeting chronic diseases such as cancer and neurodegenerative disorders.

The stereochemistry of the compound, specifically the (3S,4R) configuration, plays a pivotal role in its biological activity. Studies have demonstrated that this configuration imparts optimal interactions with target proteins, such as kinases and G-protein coupled receptors (GPCRs), leading to potent inhibitory effects. For instance, recent research has highlighted its potential as a kinase inhibitor in preclinical models of melanoma and breast cancer. The hydroxyl group at position 3 of the piperidine ring contributes to hydrogen bonding capabilities, further enhancing its binding affinity to target molecules.

In terms of pharmacokinetics, the tert-butyl ester moiety has been shown to improve oral bioavailability by protecting the carboxylic acid group from premature hydrolysis in vivo. This modification allows for sustained release of the active metabolite upon enzymatic cleavage in the gastrointestinal tract. Furthermore, computational modeling studies have revealed that the compound exhibits favorable drug-like properties, including good solubility and permeability across biological membranes.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the chemical structure of this compound to address specific therapeutic needs. For example, researchers have explored substituent variations on the phenyl ring and modifications to the piperidine backbone to enhance selectivity for particular targets. These studies have provided valuable insights into structure-activity relationships (SARs), paving the way for next-generation drug candidates with improved efficacy and reduced toxicity profiles.

Moreover, green chemistry principles have been integrated into the synthesis workflow of this compound. By utilizing biocatalysts and recyclable solvents, scientists have successfully reduced waste generation and energy consumption during production processes. Such sustainable practices align with global initiatives aimed at promoting environmentally friendly chemical manufacturing.

In conclusion, Tert-butyl (3S,4R)-3-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine-1-carboxylate represents a promising lead compound in drug discovery research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into therapeutics targeting diverse disease states. Continued exploration into its chemical space will undoubtedly yield innovative solutions for unmet medical needs.